Cas no 1094606-49-1 (4-{5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazol-3-yl}pyridine)

• Product Name: 4-{5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazol-3-yl}pyridine
• CAS No: 1094606-49-1
• MF: C₂₀H₁₉N₅O₂
• MW: 361.397163629532
• CID: 5433592
• Update Time: 2025-07-16

4-{5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazol-3-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• 5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-3-pyridin-4-yl-1,2,4-oxadiazole
• Pyridine, 4-[5-[5-(2-butoxyphenyl)-1H-pyrazol-3-yl]-1,2,4-oxadiazol-3-yl]-
• 4-{5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazol-3-yl}pyridine

• Inchi： 1S/C20H19N5O2/c1-2-3-12-26-18-7-5-4-6-15(18)16-13-17(24-23-16)20-22-19(25-27-20)14-8-10-21-11-9-14/h4-11,13H,2-3,12H2,1H3,(H,23,24)
• InChI Key： FRGADTRZWDVKSM-UHFFFAOYSA-N
• SMILES： C1=NC=CC(C2N=C(C3C=C(C4=CC=CC=C4OCCCC)NN=3)ON=2)=C1

Experimental Properties

• Density: 1.234±0.06 g/cm3(Predicted)
• Boiling Point: 605.4±65.0 °C(Predicted)
• pka: 9.00±0.10(Predicted)

Additional information on 4-{5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazol-3-yl}pyridine

Introduction to 4-{5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazol-3-yl}pyridine and Its Significance in Modern Chemical Biology

Compound with the CAS number 1094606-49-1 is a fascinating molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. The compound, formally known as 4-{5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazol-3-yl}pyridine, represents a unique structural motif that has been extensively studied for its potential biological activities. This introduction aims to provide a comprehensive overview of the compound's chemical properties, its significance in current research, and its potential applications in drug discovery and development.

The molecular structure of 4-{5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazol-3-yl}pyridine is characterized by a pyridine core linked to a 1,2,4-oxadiazole ring, which is further substituted with a pyrazole moiety. This arrangement creates a diverse array of hydrogen bonding and π-stacking interactions, making it an attractive scaffold for designing molecules with specific biological targets. The presence of the 2-butoxyphenyl group introduces additional hydrophobicity and potential for metabolic stability, which are crucial factors in drug design.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with various diseases. The compound 1094606-49-1 has been investigated for its potential to interact with enzymes and receptors involved in inflammatory responses, cancer progression, and neurodegenerative disorders. The pyrazole and oxadiazole rings are known to exhibit significant binding affinity to several protein targets, making them valuable in the development of therapeutic agents.

One of the most compelling aspects of 4-{5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazol-3-yl}pyridine is its ability to serve as a versatile building block for drug discovery. Researchers have leveraged this compound to create libraries of derivatives that can be screened for novel bioactivities. For instance, studies have shown that modifications to the pyridine ring can enhance binding affinity to specific enzymes such as kinases and phosphodiesterases. These enzymes are often implicated in various diseases, including cancer and cardiovascular disorders.

The oxadiazole ring in the structure of 1094606-49-1 is particularly noteworthy due to its ability to form stable complexes with biological targets. This moiety has been found to exhibit inhibitory effects on several enzymes involved in disease pathways. For example, derivatives of this compound have shown promise in inhibiting cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle and are often overexpressed in cancer cells. By targeting these kinases, researchers aim to develop treatments that can disrupt tumor growth and proliferation.

In addition to its enzymatic activity, 4-{5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazol-3-yl}pyridine has also been explored for its potential neuroprotective properties. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preclinical studies have demonstrated that certain derivatives of this compound can attenuate oxidative stress and inflammation in neuronal cells, thereby protecting against neurodegeneration.

The synthesis of 1094606-49-1 involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 2-butoxyphenyl group necessitates careful selection of solvents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to produce this compound efficiently on both laboratory and industrial scales. These advancements are crucial for conducting large-scale drug discovery campaigns and ensuring the availability of sufficient material for preclinical testing.

The pharmacokinetic properties of 4-{5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yl]-1,2,4-oxadiazol-3-yl}pyridine have been thoroughly evaluated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability. These characteristics are essential for ensuring that the drug reaches its target site at effective concentrations without being rapidly degraded by metabolic processes. Additionally, the compound's favorable pharmacokinetic profile suggests potential for once-daily dosing regimens.

The safety profile of 1094606-49-1 has also been extensively studied through toxicology assessments. Preliminary data indicate that this compound is well-tolerated at therapeutic doses with minimal side effects. However, further studies are needed to fully characterize its long-term safety profile before it can be considered for clinical use. These studies will involve both animal models and human clinical trials to evaluate the compound's efficacy and safety across different populations.

The development of novel therapeutic agents relies heavily on innovative computational methods for predicting biological activity and optimizing molecular structures. In recent years, there has been significant progress in using machine learning algorithms to model the interactions between small molecules and biological targets. These computational tools have been applied to predict the bioactivity of derivatives of 1094606-49-1, allowing researchers to design more effective candidates for drug development.

In conclusion, compound CAS number 1094606-49-1, specifically named as 4-{5-[3-(2-butoxyphenyl)-1H-pyrazol-5-yiI]-1,2, 4 oxadiazol - 3 - yl } pyridine , represents a promising scaffold in chemical biology with significant potential for therapeutic applications.